Cas no 1600220-10-7 (3-Amino-1-(4-hydroxy-3-methylpiperidin-1-yl)propan-1-one)

• Product Name: 3-Amino-1-(4-hydroxy-3-methylpiperidin-1-yl)propan-1-one
• CAS No: 1600220-10-7
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 4775174
• Update Time: 2025-06-10

3-Amino-1-(4-hydroxy-3-methylpiperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-hydroxy-3-methylpiperidin-1-yl)propan-1-one
• 3-Amino-1-(4-hydroxy-3-methylpiperidin-1-yl)propan-1-one

• Inchi： 1S/C9H18N2O2/c1-7-6-11(5-3-8(7)12)9(13)2-4-10/h7-8,12H,2-6,10H2,1H3
• InChI Key： CJADQFKPDHQETF-UHFFFAOYSA-N
• SMILES： OC1CCN(C(CCN)=O)CC1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• XLogP3: -1
• Topological Polar Surface Area: 66.6

Additional information on 3-Amino-1-(4-hydroxy-3-methylpiperidin-1-yl)propan-1-one

Professional Introduction to 3-Amino-1-(4-hydroxy-3-methylpiperidin-1-yl)propan-1-one (CAS No. 1600220-10-7)

3-Amino-1-(4-hydroxy-3-methylpiperidin-1-yl)propan-1-one, a compound with the chemical identifier CAS No. 1600220-10-7, represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motif, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of both amino and hydroxyl functional groups, coupled with a piperidine ring system, makes it a versatile scaffold for designing novel bioactive molecules.

The molecular structure of 3-Amino-1-(4-hydroxy-3-methylpiperidin-1-yl)propan-1-one encompasses a propanone backbone substituted with an amino group at the third carbon and a piperidine ring linked at the first carbon through a hydroxylated methylene group. This configuration not only provides a rich framework for chemical modifications but also suggests potential interactions with biological targets, such as enzymes and receptors. The piperidine moiety, in particular, is well-known for its role in enhancing binding affinity and selectivity in drug molecules.

In recent years, there has been a surge in research focused on developing new therapeutic agents that leverage piperidine derivatives for their pharmacological properties. The compound CAS No. 1600220-10-7 has been explored in several preclinical studies as a precursor for synthesizing molecules with potential therapeutic applications. Its structural features make it an attractive candidate for further investigation into areas such as anti-inflammatory, antiviral, and anticancer therapies.

One of the most compelling aspects of this compound is its ability to serve as a building block for more complex pharmacophores. The combination of an amino group and a hydroxyl group allows for diverse chemical transformations, including acylation, alkylation, and oxidation-reduction reactions. These modifications can be tailored to optimize the compound's solubility, bioavailability, and metabolic stability, making it a valuable asset in medicinal chemistry libraries.

The synthesis of 3-Amino-1-(4-hydroxy-3-methylpiperidin-1-yl)propan-1-one has been reported in several academic publications, highlighting its synthetic accessibility and utility. Researchers have demonstrated efficient synthetic routes that involve multi-step organic transformations, starting from readily available precursors. These methodologies often include cyclization reactions to form the piperidine ring and subsequent functional group interconversions to introduce the desired substituents.

The pharmacological profile of this compound is still under active investigation, but preliminary studies suggest that it may exhibit interesting biological activities. For instance, the presence of both amino and hydroxyl groups could facilitate hydrogen bonding interactions with biological targets, enhancing binding affinity. Additionally, the piperidine ring is known to be a common pharmacophore in drugs that interact with central nervous system (CNS) receptors.

In the context of drug discovery, the compound's structural features make it a promising candidate for further development into lead compounds. Its versatility allows for the exploration of different chemical space, enabling researchers to identify novel analogs with improved pharmacokinetic properties. The growing interest in piperidine derivatives as pharmacological tools underscores the importance of compounds like CAS No. 1600220-10-7 in modern medicinal chemistry.

The role of computational chemistry and molecular modeling has also been instrumental in understanding the potential biological activity of this compound. By simulating its interactions with various biological targets, researchers can gain insights into its binding mode and optimize its structure for better efficacy. These computational approaches complement traditional experimental methods and accelerate the drug discovery process.

Future research directions may focus on exploring the synthetic utility of derivatives of 3-Amino-1-(4-hydroxy-3-methylpiperidin-1-yl)propan-1-one. For example, introducing additional functional groups or altering the piperidine ring could lead to novel compounds with enhanced biological activity or improved pharmacokinetic profiles. Additionally, studying the metabolic fate of this compound will be crucial for understanding its potential toxicity and optimizing its therapeutic index.

The broader significance of this compound lies in its contribution to the expanding arsenal of pharmacological tools available for treating various diseases. As research continues to uncover new therapeutic targets and mechanisms, compounds like CAS No. 1600220-10-7 will play an increasingly important role in developing next-generation drugs.